molecular formula C13H17N7O2 B2471562 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1H-1,2,4-triazol-3-yl)piperidine-4-carboxamide CAS No. 1421524-02-8

1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1H-1,2,4-triazol-3-yl)piperidine-4-carboxamide

Cat. No. B2471562
CAS RN: 1421524-02-8
M. Wt: 303.326
InChI Key: VWLCKELCXGOJEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1H-1,2,4-triazol-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C13H17N7O2 and its molecular weight is 303.326. The purity is usually 95%.
BenchChem offers high-quality 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1H-1,2,4-triazol-3-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1H-1,2,4-triazol-3-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Chemistry

  • Heterocyclic Compound Synthesis

    The Mannich reaction, a method for aminomethylation, is utilized in synthesizing N,S-containing heterocycles, demonstrating the compound's relevance in synthesizing complex heterocyclic structures (Dotsenko et al., 2012). This highlights the utility of similar compounds in creating multifunctional heterocyclic compounds with potential applications in medicinal chemistry and material science.

  • Enantioselective Processes

    The development of enantioselective processes for preparing CGRP receptor inhibitors illustrates the importance of structural specificity in pharmaceutical synthesis (Cann et al., 2012). Compounds with similar structural motifs to the one could be pivotal in synthesizing targeted therapies for various conditions, emphasizing the role of such molecules in advancing drug discovery and development.

Medicinal Chemistry Applications

  • Antimicrobial Activity

    Research on derivatives of 1,2,4-triazol-3-one and their antimicrobial properties underlines the potential for compounds with related structures in developing new antimicrobial agents. This suggests that compounds with similar frameworks could be explored for their efficacy against resistant microbial strains, offering a pathway to novel treatments (Fandaklı et al., 2012).

  • Inhibitors of Soluble Epoxide Hydrolase

    The identification of 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase from high-throughput screening underscores the compound's relevance in therapeutic interventions for diseases modulated by epoxide hydrolase activity (Thalji et al., 2013). This indicates the potential for similar compounds in addressing cardiovascular diseases, inflammation, and pain management.

properties

IUPAC Name

1-(1-methyl-6-oxopyridazin-3-yl)-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17N7O2/c1-19-11(21)3-2-10(18-19)20-6-4-9(5-7-20)12(22)16-13-14-8-15-17-13/h2-3,8-9H,4-7H2,1H3,(H2,14,15,16,17,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VWLCKELCXGOJEX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C=CC(=N1)N2CCC(CC2)C(=O)NC3=NC=NN3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17N7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)-N-(1H-1,2,4-triazol-3-yl)piperidine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.